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Compound of Interest

Compound Name: N,N-dimethylethylamine

Cat. No.: B1200065

FOR IMMEDIATE REFERENCE IN CASE OF EXPOSURE:

Inhalation: Move the exposed individual to fresh air immediately. If breathing is difficult or has
stopped, administer artificial respiration and seek immediate medical attention.[1][2]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes.[1][2] Remove all contaminated clothing and shoes.[1] Seek immediate medical
attention.[1][3][4]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][4][5] Remove contact lenses if present
and easy to do.[3] Seek immediate medical attention.[1][3][4]

e Ingestion: Do NOT induce vomiting.[1][3][4] If the person is conscious and alert, rinse their
mouth with water and have them drink 2-4 cupfuls of milk or water.[5] Never give anything by
mouth to an unconscious person.[1][4][5] Seek immediate medical attention.[1][3][4]

Personal Protective Equipment (PPE)

N,N-Dimethylethylamine is a flammable and corrosive liquid that can cause severe skin burns
and eye damage.[6][7] Therefore, stringent adherence to PPE protocols is mandatory to ensure
the safety of all laboratory personnel.

Recommended Personal Protective Equipment
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PPE Category

Specification

Eye and Face Protection

Chemical splash goggles conforming to ANSI
Z87.1 standards are required. For operations
with a higher risk of splashing, such as
transferring large volumes, a full-face shield

must be worn in addition to chemical splash

goggles.[7]

Hand Protection

Chemical-resistant gloves are required. While
specific breakthrough time and permeation rate
data for N,N-dimethylethylamine are not readily
available in the searched literature, general
guidance for handling amines suggests using
Butyl rubber or Viton® gloves for extended
contact.[8] Nitrile gloves may be suitable for
splash protection but should be replaced
immediately upon any contact. It is crucial to
consult the glove manufacturer's specific
chemical resistance data for N,N-

dimethylethylamine.

Body Protection

A flame-resistant lab coat is mandatory. For
procedures with a significant risk of splashing, a
chemical-resistant apron should be worn over
the lab coat. Long pants and closed-toe shoes
are required at all times when handling this

chemical.

Respiratory Protection

All work with N,N-dimethylethylamine should be
conducted in a certified chemical fume hood to
minimize inhalation exposure. If a fume hood is
not available or during emergency situations, a
NIOSH-approved respirator with an organic
vapor cartridge is necessary. For significant
spills or in situations where exposure limits may
be exceeded, a full-facepiece airline respirator
in the positive pressure mode with emergency

escape provisions should be used.[7]
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Operational Plan: Handling and Storage

A systematic approach to handling and storing N,N-dimethylethylamine is critical to prevent

accidents and ensure a safe laboratory environment.

Experimental Workflow
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Caption: Workflow for Safely Handling N,N-Dimethylethylamine.
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Step-by-Step Handling Protocol

o Pre-Experiment Preparation:

[e]

Thoroughly review the Safety Data Sheet (SDS) for N,N-dimethylethylamine.[9]

o

Ensure that the chemical fume hood is functioning correctly and has a current certification.

[¢]

Verify that an emergency eyewash station and safety shower are readily accessible.[5]

[¢]

Don all required PPE as outlined in the table above.

e Chemical Handling:

o

Conduct all work involving N,N-dimethylethylamine inside a certified chemical fume
hood.

o

Use only compatible materials for containers and transfer equipment.

[¢]

Ground all equipment to prevent the buildup of static electricity, as N,N-
dimethylethylamine is flammable.[6]

[¢]

When dispensing, pour slowly and carefully to avoid splashing.
e Storage:
o Store N,N-dimethylethylamine in a tightly closed, properly labeled container.[3]

o Keep the container in a cool, dry, and well-ventilated area, away from heat, sparks, and
open flames.[3][4]

o Store away from incompatible materials such as strong oxidizing agents, acids, and acid
chlorides.[5]

Disposal Plan

Proper disposal of N,N-dimethylethylamine and associated waste is essential to protect the
environment and comply with regulations.
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Waste Segregation and Disposal Workflow
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Caption: Waste Disposal Workflow for N,N-Dimethylethylamine.

Step-by-Step Disposal Protocol

o Waste Collection:

o Collect all N,N-dimethylethylamine waste, including unused chemical and rinsate from
decontamination, in a designated and properly labeled hazardous waste container.

o The container must be compatible with the chemical and have a secure-fitting cap.

o Contaminated solid waste, such as gloves, absorbent pads, and disposable lab coats,
should also be placed in a sealed and labeled hazardous waste bag or container.

o Labeling and Storage of Waste:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name "N,N-dimethylethylamine," and the associated hazards (e.g., Flammable,
Corrosive).
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o Store the waste container in a designated satellite accumulation area that is secure and
away from incompatible materials.

e Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Do not dispose of N,N-dimethylethylamine down the drain or in the regular trash.[6]

Emergency Procedures

Immediate and appropriate action during an emergency is crucial to minimizing harm.

Spill Response Protocol

e Evacuate and Alert:
o Immediately alert others in the vicinity of the spill.

o If the spill is large or in a poorly ventilated area, evacuate the laboratory and activate the
fire alarm.

o Contact your institution's emergency response team.
e Control and Contain (for small, manageable spills by trained personnel only):

o If the spill is small and you are trained and equipped to handle it, don the appropriate PPE,
including respiratory protection.

o Contain the spill using a chemical spill kit with absorbent materials.
o Use non-sparking tools to clean up the spill.[4]
e Cleanup and Decontamination:
o Absorb the spilled material with an inert absorbent, such as vermiculite or sand.[4]

o Place the absorbed material into a sealed, labeled hazardous waste container.
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o Decontaminate the spill area with a suitable cleaning agent, and collect the cleaning
materials as hazardous waste.

e Reporting:

o Report all spills, regardless of size, to your supervisor and your institution's EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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